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Compound of Interest

Compound Name: Tyrphostin AG30

Cat. No.: B1664423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of a stock solution of

Tyrphostin AG30 from its powdered form. Tyrphostin AG30 is a potent and selective inhibitor

of the epidermal growth factor receptor (EGFR) tyrosine kinase, playing a crucial role in cell

signaling research and drug development.[1][2] Adherence to this protocol will ensure the

accurate and consistent preparation of Tyrphostin AG30 for experimental use.

Introduction
Tyrphostin AG30 is a widely used small molecule inhibitor in cell biology and cancer research.

It selectively targets the EGFR, a key receptor tyrosine kinase involved in regulating cell

proliferation, differentiation, and survival.[1][3] Dysregulation of EGFR signaling is implicated in

various cancers, making inhibitors like Tyrphostin AG30 valuable tools for studying these

pathways and for preliminary drug discovery investigations. Accurate preparation of a stable,

concentrated stock solution is the first critical step for reliable in vitro and in vivo

experimentation. This protocol outlines the necessary steps and materials for solubilizing

Tyrphostin AG30 powder to create a stock solution suitable for further dilution to working

concentrations.
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A summary of the key properties of Tyrphostin AG30 is presented in the table below for easy

reference.

Property Value Reference

Molecular Weight 205.17 g/mol [1][4]

Chemical Formula C10H7NO4 [1][4]

CAS Number 122520-79-0 [1][5]

Appearance Light yellow to yellow solid [1][6]

Purity >98.50% [4]

Solubility and Storage
Proper solvent selection and storage conditions are critical for maintaining the stability and

activity of the Tyrphostin AG30 stock solution.

Solvent Solubility Notes

DMSO
41 mg/mL (199.83 mM) to 125

mg/mL (609.25 mM)

Use fresh, anhydrous

(hygroscopic) DMSO.[1][2][3]

Ultrasonic treatment may be

required to fully dissolve the

compound.[1][6]

Ethanol 3 mg/mL [2]

Water Insoluble [2]

Storage Conditions:

Powder: Store at -20°C for up to 3 years.[1]

Stock Solution in DMSO:

Store at -80°C for up to 6 months.[1]
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Store at -20°C for up to 1 month.[1]

It is highly recommended to aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.[1][3]

Experimental Protocol: Preparation of a 10 mM
Tyrphostin AG30 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tyrphostin AG30 in

DMSO.

Materials and Equipment:
Tyrphostin AG30 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

(Optional) Ultrasonic water bath

Procedure:
Preparation: Bring the Tyrphostin AG30 powder and anhydrous DMSO to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Tyrphostin AG30 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 2.05 mg of Tyrphostin AG30.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol ) / 1000
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Mass (mg) = 10 mM x 1 mL x 205.17 g/mol / 1000 = 2.0517 mg

Solubilization: Add the appropriate volume of anhydrous DMSO to the weighed Tyrphostin
AG30 powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution until the powder is completely dissolved. If necessary, use an

ultrasonic water bath to aid dissolution.[1][6] Visually inspect the solution to ensure there are

no visible particles.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or amber glass vials. This will minimize the number of freeze-thaw

cycles and protect the compound from light.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]

Diagrams
Tyrphostin AG30 Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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